Cas no 1154186-23-8 ((2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone)

• Product Name: (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone
• CAS No: 1154186-23-8
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD11521201
• CID: 5186401
• Update Time: 2026-03-05

(2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone

• MDL： MFCD11521201
• Inchi： 1S/C14H9F3O2/c1-19-13-5-2-8(6-12(13)17)14(18)10-4-3-9(15)7-11(10)16/h2-7H,1H3
• InChI Key： TYLNECRHJBOKLL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1F)(C1=CC=C(OC)C(F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone

Comprehensive Overview of (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone (CAS No. 1154186-23-8)

The compound (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone (CAS No. 1154186-23-8) is a fluorinated aromatic ketone with significant potential in pharmaceutical and material science applications. Its unique structural features, including difluorophenyl and fluoro-methoxyphenyl moieties, contribute to its versatility in organic synthesis and drug development. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules and advanced materials.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, lipophilicity, and bioavailability. (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone aligns with this trend, offering a promising scaffold for designing drug candidates targeting neurological and inflammatory diseases. Its CAS No. 1154186-23-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone typically involves Friedel-Crafts acylation or cross-coupling reactions, leveraging the reactivity of its fluorinated aromatic rings. This compound's methoxy group further enhances its solubility and reactivity, making it a valuable intermediate for heterocyclic compounds. Researchers often explore its derivatives for applications in optoelectronics and agrochemicals, addressing contemporary challenges in sustainable technology.

From an environmental perspective, the fluorine atoms in CAS No. 1154186-23-8 raise questions about biodegradability and eco-toxicity. However, advancements in green chemistry have enabled safer synthesis routes, minimizing waste and energy consumption. This aligns with the global push for sustainable chemical production, a topic frequently discussed in scientific forums and AI-driven research platforms.

Analytical characterization of (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, critical for its use in high-value applications. The compound's thermal stability and photophysical properties are also under investigation, particularly for OLED materials and photonics.

In summary, (2,4-difluorophenyl)-(3-fluoro-4-methoxyphenyl)methanone (CAS No. 1154186-23-8) represents a cutting-edge fluorinated ketone with broad interdisciplinary appeal. Its role in drug discovery, material science, and green chemistry positions it as a compound of significant interest for researchers and industries alike.